N-[3-(diethylamino)propyl]-N-[2-(trifluoromethyl)benzyl]amine

• Molecular Formula: C15H23F3N2
• Molecular Weight: 288.35 g/mol
• IUPAC Name: N//',N//'-diethyl-N-[[2-(trifluoromethyl)phenyl]methyl]propane-1,3-diamine
• InChI: InChI=1S/C15H23F3N2/c1-3-20(4-2)11-7-10-19-12-13-8-5-6-9-14(13)15(16,17)18/h5-6,8-9,19H,3-4,7,10-12H2,1-2H3
• InChI Key: MHNTUXVXHSGWAY-UHFFFAOYSA-N
• SMILES: CCN(CC)CCCNCC1=CC=CC=C1C(F)(F)F

Description

N-[3-(diethylamino)propyl]-N-[2-(trifluoromethyl)benzyl]amine, commonly known as TFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFB is a tertiary amine that contains a trifluoromethyl group and a benzyl group, which makes it a versatile molecule for different research applications.

Mechanism of Action

The mechanism of action of TFB involves its interaction with specific enzymes and receptors, leading to the inhibition of their activity. TFB has been shown to bind to the active site of acetylcholinesterase and butyrylcholinesterase, leading to the inhibition of their catalytic activity. TFB has also been shown to bind to sigma-1 and sigma-2 receptors, leading to the modulation of their signaling pathways.
Biochemical and Physiological Effects:
TFB has been shown to exhibit various biochemical and physiological effects, including the inhibition of acetylcholinesterase and butyrylcholinesterase activity, modulation of sigma-1 and sigma-2 receptor signaling pathways, and the induction of apoptosis in cancer cells. TFB has also been shown to exhibit anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of TFB is its versatility in different research applications, including drug discovery and chemical biology. TFB is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of TFB is its potential toxicity and side effects, which need to be carefully evaluated in different research applications.

Future Directions

There are several future directions for the research on TFB, including the development of novel TFB analogs with improved potency and selectivity for specific enzymes and receptors. TFB can also be used as a tool compound for the identification of new drug targets and the development of new therapeutic agents for various diseases, including cancer, neurodegenerative disorders, and inflammation. Additionally, further research is needed to evaluate the potential toxicity and side effects of TFB in different research applications.

Synthesis Methods

TFB can be synthesized using various methods, including the reaction of 2-(trifluoromethyl)benzyl chloride with diethylamine, followed by purification using column chromatography. Another method involves the reaction of 2-(trifluoromethyl)benzaldehyde with diethylamine, followed by reduction using sodium borohydride to produce TFB.

Scientific Research Applications

TFB has been extensively used in scientific research for various applications, including drug discovery, medicinal chemistry, and chemical biology. The compound has been shown to exhibit potent inhibitory effects on various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. TFB has also been used as a ligand for various receptors, including sigma-1 and sigma-2 receptors.